Cas no 1310478-57-9 (trans 4-(4-Bromobenzenesulfonylamino)-cyclohexanecarboxylic acid)

• Product Name: trans 4-(4-Bromobenzenesulfonylamino)-cyclohexanecarboxylic acid
• CAS No: 1310478-57-9
• MF: C₁₃H₁₆BrNO₄S
• MW: 362.239441871643
• CID: 4693579
• Update Time: 2025-10-10

trans 4-(4-Bromobenzenesulfonylamino)-cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• trans 4-(4-Bromobenzenesulfonylamino)-cyclohexanecarboxylic acid
• trans 4-(4-Bromo-benzenesulfonylamino)-cyclohexanecarboxylic acid
• Cyclohexanecarboxylic acid, 4-[[(4-bromophenyl)sulfonyl]amino]-, trans-

• Inchi： 1S/C13H16BrNO4S/c14-10-3-7-12(8-4-10)20(18,19)15-11-5-1-9(2-6-11)13(16)17/h3-4,7-9,11,15H,1-2,5-6H2,(H,16,17)
• InChI Key： XFBCZXZPQYPTLE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(NC1CCC(C(=O)O)CC1)(=O)=O

Computed Properties

• Exact Mass: 360.998
• Monoisotopic Mass: 360.998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.8

Additional information on trans 4-(4-Bromobenzenesulfonylamino)-cyclohexanecarboxylic acid

Recent Advances in the Study of trans 4-(4-Bromobenzenesulfonylamino)-cyclohexanecarboxylic acid (CAS: 1310478-57-9)

trans 4-(4-Bromobenzenesulfonylamino)-cyclohexanecarboxylic acid (CAS: 1310478-57-9) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

One of the most notable aspects of trans 4-(4-Bromobenzenesulfonylamino)-cyclohexanecarboxylic acid is its structural versatility, which allows for modifications that can enhance its binding affinity to specific biological targets. Recent research has demonstrated its efficacy in inhibiting certain enzymes involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory drugs. Additionally, its ability to interact with various receptors has been explored in the context of neurodegenerative diseases, where it shows potential as a neuroprotective agent.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the compound's mechanism of action in vitro. The results indicated that trans 4-(4-Bromobenzenesulfonylamino)-cyclohexanecarboxylic acid exhibits selective inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This selectivity is particularly advantageous, as it reduces the risk of gastrointestinal side effects commonly associated with non-selective COX inhibitors. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Another area of interest is the compound's potential application in cancer therapy. Preliminary studies have shown that trans 4-(4-Bromobenzenesulfonylamino)-cyclohexanecarboxylic acid can induce apoptosis in certain cancer cell lines by modulating key signaling pathways. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the compound effectively inhibits the PI3K/Akt/mTOR pathway, which is often dysregulated in various cancers. These findings suggest that further development of this compound could lead to novel anticancer agents with improved efficacy and reduced toxicity.

Despite these promising results, challenges remain in the clinical translation of trans 4-(4-Bromobenzenesulfonylamino)-cyclohexanecarboxylic acid. Issues such as solubility, formulation stability, and potential off-target effects need to be addressed in future studies. However, ongoing research efforts are focused on optimizing the compound's structure and delivery systems to overcome these limitations. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable therapeutic candidates.

In conclusion, trans 4-(4-Bromobenzenesulfonylamino)-cyclohexanecarboxylic acid (CAS: 1310478-57-9) represents a promising scaffold for the development of novel therapeutics in inflammation, neurodegeneration, and oncology. Its unique chemical properties and biological activities make it a valuable tool for drug discovery, and continued research is likely to uncover additional applications. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and utilization of this compound in medicinal chemistry.